Cas no 1287250-33-2 (3-(4-Hydroxybutyl)oxan-4-one)

• Product Name: 3-(4-Hydroxybutyl)oxan-4-one
• CAS No: 1287250-33-2
• MF: C₉H₁₆O₃
• MW: 172.221543312073
• CID: 2122584
• Update Time: 2023-08-04

3-(4-Hydroxybutyl)oxan-4-one Chemical and Physical Properties

Names and Identifiers

• 3-(4-hydroxybutyl)-tetrahydropyran-4-one
• 4H-Pyran-4-one,tetrahydro-3-(4-hydroxybutyl)-
• 3-(4-Hydroxybutyl)oxan-4-one

• Inchi： 1S/C9H16O3/c10-5-2-1-3-8-7-12-6-4-9(8)11/h8,10H,1-7H2
• InChI Key： NKZGMXBDDWHDAA-UHFFFAOYSA-N
• SMILES： O1CCC(C(C1)CCCCO)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 145
• Topological Polar Surface Area: 46.5